Cas no 33495-33-9 (4-Pyridinecarbonitrile,1,2,3,6-tetrahydro-1-methyl-)

4-Pyridinecarbonitrile,1,2,3,6-tetrahydro-1-methyl- structure
33495-33-9 structure
Product Name:4-Pyridinecarbonitrile,1,2,3,6-tetrahydro-1-methyl-
CAS No:33495-33-9
MF:C7H10N2
MW:122.167701244354
CID:294271
PubChem ID:13329077
Update Time:2025-04-19

4-Pyridinecarbonitrile,1,2,3,6-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile,1,2,3,6-tetrahydro-1-methyl-
    • Isonicotinonitrile,1,2,3,6-tetrahydro-1-methyl- (8CI)
    • 1-methyl-3,6-dihydro-2H-pyridine-4-carbonitrile
    • AKOS006373663
    • 1-Methyl-1,2,3,6-tetrahydropyridine-4-carbonitrile
    • SCHEMBL10418893
    • CS-0451222
    • 33495-33-9
    • PQUMHXSRGJIZOH-UHFFFAOYSA-N
    • 1-Methyl-4-cyano-1,2,5,6-tetrahydropyridine
    • Inchi: 1S/C7H10N2/c1-9-4-2-7(6-8)3-5-9/h2H,3-5H2,1H3
    • InChI Key: PQUMHXSRGJIZOH-UHFFFAOYSA-N
    • SMILES: N1(C)CC=C(C#N)CC1

Computed Properties

  • Exact Mass: 122.0845
  • Monoisotopic Mass: 122.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03

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